Cas no 167502-57-0 ([(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol)

• Product Name: [(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol
• CAS No: 167502-57-0
• MF: C₂₃H₂₃NO
• MW: 329.434826135635
• CID: 4610903
• Update Time: 2025-05-28

[(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol Chemical and Physical Properties

Names and Identifiers

• 2-Aziridinemethanol, 3-methyl-1-(triphenylmethyl)-, (2S,3S)-
• [(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol

• Inchi： 1S/C23H23NO/c1-18-22(17-25)24(18)23(19-11-5-2-6-12-19,20-13-7-3-8-14-20)21-15-9-4-10-16-21/h2-16,18,22,25H,17H2,1H3/t18-,22+,24?/m0/s1
• InChI Key： MHDNNWKUMQPYBF-OAFZIFGRSA-N
• SMILES： N1(C(C2=CC=CC=C2)(C2=CC=CC=C2)C2=CC=CC=C2)[C@@H](C)[C@H]1CO

Additional information on [(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol

Comprehensive Overview of [(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol (CAS No. 167502-57-0)

[(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol (CAS No. 167502-57-0) is a chiral aziridine derivative with significant applications in organic synthesis and pharmaceutical research. This compound, characterized by its triphenylmethyl (trityl) protecting group and aziridine ring, is widely utilized in asymmetric synthesis and drug discovery. Its unique stereochemistry and functional groups make it a valuable intermediate for constructing complex molecules, particularly in the development of bioactive compounds.

The growing interest in chiral building blocks and stereoselective synthesis has positioned [(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol as a key player in modern organic chemistry. Researchers frequently search for aziridine derivatives and protected amino alcohols to explore their potential in catalysis, medicinal chemistry, and materials science. This compound's CAS No. 167502-57-0 is often referenced in academic publications and patent filings, highlighting its relevance in cutting-edge scientific endeavors.

One of the most notable features of this compound is its stereospecific reactivity, which enables the controlled formation of carbon-nitrogen bonds. The triphenylmethyl group provides steric hindrance, protecting the reactive aziridine ring during synthetic transformations. This property is particularly valuable in the synthesis of pharmaceutical intermediates, where precise control over molecular architecture is critical. Recent studies have explored its use in the preparation of beta-amino alcohols, a class of compounds with diverse biological activities.

In the context of current research trends, [(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol aligns with the demand for sustainable synthetic methodologies. Chemists are increasingly focused on minimizing waste and improving atom economy, and this compound's ability to facilitate high-yield reactions under mild conditions makes it an attractive option. Additionally, its application in enantioselective catalysis resonates with the pharmaceutical industry's need for efficient routes to chiral drugs.

The compound's CAS No. 167502-57-0 is frequently queried in chemical databases, reflecting its importance in both academic and industrial settings. Researchers often investigate its physical and chemical properties, such as solubility, stability, and reactivity, to optimize its use in synthetic protocols. The aziridine ring is known for its strain-induced reactivity, which can be harnessed for ring-opening reactions to generate diverse molecular scaffolds.

From a commercial perspective, [(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol is available from specialized chemical suppliers, often in high enantiomeric purity. Its pricing and availability are influenced by the demand for chiral auxiliaries and protected intermediates in drug development. The compound's stability under various storage conditions also makes it a practical choice for laboratories focused on long-term research projects.

Looking ahead, the role of [(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol in green chemistry initiatives is likely to expand. As the scientific community prioritizes environmentally friendly processes, this compound's efficiency in stereocontrolled synthesis will be increasingly leveraged. Its compatibility with emerging technologies, such as flow chemistry and catalytic asymmetric synthesis, further underscores its potential for future innovations.

In summary, [(2S,3S)-3-methyl-1-(triphenylmethyl)aziridin-2-yl]methanol (CAS No. 167502-57-0) is a versatile and strategically important compound in synthetic chemistry. Its unique structural features, combined with its applicability in drug discovery and material science, ensure its continued relevance in scientific research. Whether you are exploring chiral synthesis or developing new bioactive molecules, this compound offers a robust platform for innovation.